Cas no 71850-75-4 (Phosphonic acid,dieicosyl ester)

• Product Name: Phosphonic acid,dieicosyl ester
• CAS No: 71850-75-4
• MF: C₄₀H₈₂O₃P
• MW: 642.051054477692
• CID: 567509
• PubChem ID: 6367253
• Update Time: 2025-04-19

Phosphonic acid,dieicosyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,dieicosyl ester
• diicosyl phosphite
• 71850-75-4
• DTXSID90888016
• Phosphonic acid, dieicosyl ester
• Dieicosyl phosphite
• Di(eicosanyl) phosphite

• Inchi： 1S/C40H82O3P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-42-44(41)43-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-40H2,1-2H3/q+1
• InChI Key： CIBKDFOCUKQUGT-UHFFFAOYSA-N
• SMILES： [P+](=O)(OCCCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 641.60056
• Monoisotopic Mass: 641.60015847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 40
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 15.76040